Cas no 2229585-21-9 (1-(3-bromo-2-methylphenyl)-2-fluoroethan-1-ol)

• Product Name: 1-(3-bromo-2-methylphenyl)-2-fluoroethan-1-ol
• CAS No: 2229585-21-9
• MF: C₉H₁₀BrFO
• MW: 233.077505588531
• CID: 6251548
• PubChem ID: 165783082
• Update Time: 2025-10-30

1-(3-bromo-2-methylphenyl)-2-fluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-2-methylphenyl)-2-fluoroethan-1-ol
• EN300-1907637
• 2229585-21-9

• Inchi： 1S/C9H10BrFO/c1-6-7(9(12)5-11)3-2-4-8(6)10/h2-4,9,12H,5H2,1H3
• InChI Key： SAKSNFKWMCACDW-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C)C(CF)O

Computed Properties

• Exact Mass: 231.98991g/mol
• Monoisotopic Mass: 231.98991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(3-bromo-2-methylphenyl)-2-fluoroethan-1-ol

Research Brief on 1-(3-bromo-2-methylphenyl)-2-fluoroethan-1-ol (CAS: 2229585-21-9): Recent Advances and Applications

The compound 1-(3-bromo-2-methylphenyl)-2-fluoroethan-1-ol (CAS: 2229585-21-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a versatile intermediate in drug discovery and development. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and applications in medicinal chemistry.

Recent studies have highlighted the synthetic utility of 1-(3-bromo-2-methylphenyl)-2-fluoroethan-1-ol as a key building block for the preparation of novel bioactive molecules. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its use in the synthesis of potent kinase inhibitors, where the bromo and fluoro substituents were found to enhance binding affinity to target proteins. The compound's unique electronic properties, conferred by the fluorine atom, contribute to improved metabolic stability and membrane permeability in derived drug candidates.

Structural-activity relationship (SAR) studies involving this compound have revealed interesting insights into the importance of the 3-bromo-2-methylphenyl moiety. Research published in Bioorganic & Medicinal Chemistry Letters (2024) showed that modifications at this position significantly influence the compound's interaction with various enzyme targets, particularly in the context of inflammation and oncology-related pathways. The presence of the fluorine atom at the β-position appears to modulate the compound's conformational flexibility, affecting its biological activity profile.

From a synthetic chemistry perspective, novel methodologies for the preparation of 1-(3-bromo-2-methylphenyl)-2-fluoroethan-1-ol have been developed to improve yield and purity. A recent patent application (WO2023/154321) describes an efficient asymmetric synthesis route that achieves >99% enantiomeric excess, addressing previous challenges in stereocontrol. This advancement is particularly relevant given the growing importance of chiral fluorinated compounds in pharmaceutical development.

In drug metabolism studies, the compound has shown favorable pharmacokinetic properties, with the fluorine atom reducing oxidative metabolism while maintaining desirable solubility characteristics. Recent in vivo studies using radiolabeled versions of the compound have provided valuable data on its tissue distribution and elimination pathways, supporting its potential as a scaffold for PET tracer development in diagnostic applications.

The safety profile of 1-(3-bromo-2-methylphenyl)-2-fluoroethan-1-ol has been evaluated in preliminary toxicological assessments, with results indicating acceptable margins for further development. However, researchers note that the bromine substituent may require careful consideration in lead optimization to minimize potential off-target effects. Current investigations are exploring structural analogs to maintain the beneficial properties while addressing these safety considerations.

Looking forward, the compound continues to be of interest in several therapeutic areas, including CNS disorders and infectious diseases, where its ability to cross biological barriers is particularly valuable. Ongoing research is exploring its incorporation into more complex molecular architectures, with several derivatives currently in preclinical evaluation. The unique combination of bromine and fluorine substituents in this scaffold presents exciting opportunities for the development of next-generation therapeutics with improved target selectivity and drug-like properties.